N-(3-fluorophenyl)-2-oxo-2-piperidin-1-ylacetamide

• IUPAC Name: N-(3-fluorophenyl)-2-oxo-2-piperidin-1-ylacetamide
• InChI: InChI=1S/C13H15FN2O2/c14-10-5-4-6-11(9-10)15-12(17)13(18)16-7-2-1-3-8-16/h4-6,9H,1-3,7-8H2,(H,15,17)
• InChI Key: UPZKPTNTCJCZDD-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(CC1)C(=O)C(=O)NC2=CC(=CC=C2)F
• Molecular Formula: C13H15FN2O2
• Molecular Weight: 250.27 g/mol

Description

N-(3-fluorophenyl)-2-oxo-2-piperidin-1-ylacetamide is an organic compound that belongs to the class of piperidine derivatives This compound is characterized by the presence of a fluorophenyl group attached to a piperidinylacetamide structure

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-(3-fluorophenyl)-2-oxo-2-piperidin-1-ylacetamide typically involves the reaction of 3-fluoroaniline with 2-oxo-2-piperidin-1-ylacetic acid. The reaction is usually carried out in the presence of a coupling agent such as N,N’-dicyclohexylcarbodiimide (DCC) and a catalyst like 4-dimethylaminopyridine (DMAP) under anhydrous conditions. The reaction mixture is stirred at room temperature for several hours until the desired product is formed.

Industrial Production Methods

In an industrial setting, the production of this compound can be scaled up using similar synthetic routes. The process involves the use of large-scale reactors and automated systems to control reaction parameters such as temperature, pressure, and reaction time. The product is then purified using techniques like recrystallization or chromatography to obtain a high-purity compound.

Chemical Reactions Analysis

Types of Reactions

N-(3-fluorophenyl)-2-oxo-2-piperidin-1-ylacetamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents like potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents such as lithium aluminum hydride or sodium borohydride.

Substitution: The fluorophenyl group can participate in nucleophilic substitution reactions, where the fluorine atom is replaced by other nucleophiles.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Sodium methoxide in methanol.

Major Products Formed

Oxidation: Formation of carboxylic acids or ketones.

Reduction: Formation of amines or alcohols.

Substitution: Formation of substituted phenyl derivatives.

Scientific Research Applications

N-(3-fluorophenyl)-2-oxo-2-piperidin-1-ylacetamide has a wide range of applications in scientific research:

Chemistry: Used as a building block in the synthesis of more complex molecules.

Biology: Studied for its potential interactions with biological macromolecules.

Medicine: Investigated for its potential therapeutic effects and as a lead compound in drug discovery.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of N-(3-fluorophenyl)-2-oxo-2-piperidin-1-ylacetamide involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, modulating their activity. The exact pathways and targets depend on the specific application and the biological system being studied.

Comparison with Similar Compounds

Similar Compounds

• N-(3-fluorophenyl)-2-oxo-2H-chromene-3-carboxamide
• 3-bromo-N-(3-fluorophenyl)benzenesulfonamide

Uniqueness

N-(3-fluorophenyl)-2-oxo-2-piperidin-1-ylacetamide is unique due to its specific structural features, such as the combination of a fluorophenyl group with a piperidinylacetamide backbone. This unique structure imparts distinct chemical and biological properties, making it a valuable compound for various research applications.